Cas no 526183-39-1 (2-Bromo-3-(piperidin-2-yl)pyridine)

2-Bromo-3-(piperidin-2-yl)pyridine is a heterocyclic compound featuring a pyridine core substituted with a bromine atom at the 2-position and a piperidinyl group at the 3-position. This structure makes it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical research. The bromine substituent enhances reactivity for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling efficient derivatization. The piperidinyl moiety contributes to its potential as a building block for bioactive molecules, including ligands for receptor targeting. Its well-defined reactivity profile and stability under standard conditions make it a practical choice for medicinal chemistry applications requiring precise functionalization.
2-Bromo-3-(piperidin-2-yl)pyridine structure
526183-39-1 structure
Product Name:2-Bromo-3-(piperidin-2-yl)pyridine
CAS No:526183-39-1
MF:C10H13BrN2
MW:241.127621412277
CID:5887460
PubChem ID:3389187
Update Time:2025-10-31

2-Bromo-3-(piperidin-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

    • EN300-1894814
    • 526183-39-1
    • 2-bromo-3-(piperidin-2-yl)pyridine
    • 2-Bromo-3-(piperidin-2-yl)pyridine
    • Inchi: 1S/C10H13BrN2/c11-10-8(4-3-7-13-10)9-5-1-2-6-12-9/h3-4,7,9,12H,1-2,5-6H2
    • InChI Key: TXDQXCRNKMDKJN-UHFFFAOYSA-N
    • SMILES: BrC1C(=CC=CN=1)C1CCCCN1

Computed Properties

  • Exact Mass: 240.02621g/mol
  • Monoisotopic Mass: 240.02621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 24.9Ų

2-Bromo-3-(piperidin-2-yl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1894814-0.05g
2-bromo-3-(piperidin-2-yl)pyridine
526183-39-1
0.05g
$1393.0 2023-06-01
Enamine
EN300-1894814-0.1g
2-bromo-3-(piperidin-2-yl)pyridine
526183-39-1
0.1g
$1459.0 2023-06-01
Enamine
EN300-1894814-0.25g
2-bromo-3-(piperidin-2-yl)pyridine
526183-39-1
0.25g
$1525.0 2023-06-01
Enamine
EN300-1894814-0.5g
2-bromo-3-(piperidin-2-yl)pyridine
526183-39-1
0.5g
$1591.0 2023-06-01
Enamine
EN300-1894814-1.0g
2-bromo-3-(piperidin-2-yl)pyridine
526183-39-1
1g
$1658.0 2023-06-01
Enamine
EN300-1894814-2.5g
2-bromo-3-(piperidin-2-yl)pyridine
526183-39-1
2.5g
$3249.0 2023-06-01
Enamine
EN300-1894814-5.0g
2-bromo-3-(piperidin-2-yl)pyridine
526183-39-1
5g
$4806.0 2023-06-01
Enamine
EN300-1894814-10.0g
2-bromo-3-(piperidin-2-yl)pyridine
526183-39-1
10g
$7128.0 2023-06-01

Additional information on 2-Bromo-3-(piperidin-2-yl)pyridine

Introduction to 2-Bromo-3-(piperidin-2-yl)pyridine (CAS No. 526183-39-1)

2-Bromo-3-(piperidin-2-yl)pyridine, identified by its Chemical Abstracts Service (CAS) number 526183-39-1, is a significant intermediate in modern pharmaceutical and chemical synthesis. This compound belongs to the class of brominated pyridine derivatives, featuring a piperidine moiety at the 3-position, which makes it a versatile building block for the development of various bioactive molecules. Its unique structural attributes have garnered attention in medicinal chemistry, particularly for the design of novel therapeutic agents targeting complex biological pathways.

The synthesis of 2-Bromo-3-(piperidin-2-yl)pyridine typically involves multi-step organic reactions, often starting from commercially available pyridine precursors. The introduction of the bromo substituent at the 2-position and the piperidine ring at the 3-position requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance the efficiency of these transformations, making the compound more accessible for large-scale applications.

In recent years, 2-Bromo-3-(piperidin-2-yl)pyridine has emerged as a key scaffold in the discovery of new pharmaceuticals. Its structural features make it an excellent candidate for further derivatization, allowing chemists to explore diverse chemical spaces. One of the most compelling aspects of this compound is its potential in developing small-molecule inhibitors for enzymes involved in cancer metabolism. Preliminary studies have suggested that derivatives of 2-Bromo-3-(piperidin-2-yl)pyridine may interfere with critical metabolic pathways in tumor cells, offering a promising avenue for oncology research.

The role of piperidine motifs in medicinal chemistry is well-documented, with numerous successful drugs featuring this heterocycle due to its ability to enhance binding affinity and pharmacokinetic properties. In the context of 2-Bromo-3-(piperidin-2-yl)pyridine, the piperidine ring at the 3-position provides a hydrogen bond donor capability, which is crucial for optimizing interactions with biological targets. This feature has been exploited in designing molecules with improved solubility and metabolic stability, key factors for drug-like properties.

Recent advancements in computational chemistry have further accelerated the utilization of 2-Bromo-3-(piperidin-2-yl)pyridine in drug discovery. Molecular docking studies and virtual screening have identified several promising derivatives with enhanced binding affinity to protein targets. These computational approaches have complemented experimental efforts, enabling researchers to prioritize compounds for further validation. The integration of machine learning algorithms has also facilitated the prediction of physicochemical properties, streamlining the optimization process.

The bromo substituent at the 2-position of 2-Bromo-3-(piperidin-2-yl)pyridine serves as a versatile handle for further functionalization. Strategies such as Suzuki-Miyaura cross-coupling reactions have been widely used to introduce aryl or heteroaryl groups, expanding the chemical diversity of derived compounds. Such modifications have led to novel scaffolds with potential applications in treating neurological disorders, infectious diseases, and inflammatory conditions.

From a therapeutic perspective, 2-Bromo-3-(piperidin-2-yl)pyridine derivatives have shown promise in preclinical models. For instance, studies on analogs targeting kinases and G protein-coupled receptors (GPCRs) have yielded compounds with improved selectivity and reduced side effects compared to earlier generations of drugs. The ability to fine-tune molecular structure while maintaining biological activity underscores the value of this intermediate in modern drug development.

The pharmaceutical industry continues to invest heavily in exploring novel heterocyclic compounds like 2-Bromo-3-(piperidin-2-yl)pyridine due to their vast potential therapeutic applications. Collaborative efforts between academic researchers and industry scientists are driving innovation in synthetic methodologies and lead optimization strategies. These partnerships are essential for translating laboratory discoveries into viable clinical candidates.

Looking ahead, the future of 2-Bromo-3-(piperidin-2-yl)pyridine lies in its adaptability to emerging trends in drug discovery. Techniques such as organometallic chemistry and flow synthesis are being leveraged to enhance production efficiency and scalability. Additionally, green chemistry principles are being incorporated into synthetic routes to minimize environmental impact while maintaining high yields.

In conclusion, 2-Bromo-3-(piperidin-2-yl)pyridine (CAS No. 526183-39-1) represents a cornerstone compound in contemporary pharmaceutical research. Its unique structural features and synthetic accessibility make it an invaluable tool for developing next-generation therapeutics. As scientific understanding evolves and new technologies emerge, compounds like this will continue to play a pivotal role in advancing human health through innovative medicinal chemistry.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk